Cas no 55393-94-7 (3-Buten-2-one, 4-hydroxy-4-(methylamino)- (9CI))

• Product Name: 3-Buten-2-one, 4-hydroxy-4-(methylamino)- (9CI)
• CAS No: 55393-94-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1020226
• PubChem ID: 71434801
• Update Time: 2025-04-20

3-Buten-2-one, 4-hydroxy-4-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-hydroxy-4-(methylamino)- (9CI)
• 55393-94-7
• 120166-75-8
• DB-271534
• 3-Buten-2-one, 4-hydroxy-4-(methylamino)-
• DB-269910
• 2-Butenamide, 3-hydroxy-N-methyl-

• Inchi： 1S/C5H9NO2/c1-4(7)3-5(8)6-2/h3,7H,1-2H3,(H,6,8)
• InChI Key： CDASTHKGLSHGJZ-UHFFFAOYSA-N
• SMILES： OC(C)=CC(NC)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų